Cas no 778601-61-9 (2-(((Benzyloxy)carbonyl)amino)thiophene-3-carboxylic acid)

• Product Name: 2-(((Benzyloxy)carbonyl)amino)thiophene-3-carboxylic acid
• CAS No: 778601-61-9
• Molecular Formula: C₁₃H₁₁NO₄S
• Molecular Weight: 277.295742273331
• CID: 2128811

2-(((Benzyloxy)carbonyl)amino)thiophene-3-carboxylic acid Properties

Names and Identifiers

• 2-(((benzyloxy)carbonyl)amino)thiophene-3-carboxylic acid

• InChIKey： OUJZXSSIHXJGSO-UHFFFAOYSA-N
• Inchi： 1S/C13H11NO4S/c15-12(16)10-6-7-19-11(10)14-13(17)18-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,14,17)(H,15,16)
• SMILES： S1C=CC(C(=O)O)=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Heavy Atom Count: 19
• Complexity: 331
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls